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Compound of Interest

Compound Name: FINDY

Cat. No.: B15543988

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for FINDY is not readily available in public

domains. The following guidance is based on best practices for the handling and disposal of

potentially hazardous research chemicals and information on similar compounds. Researchers

must consult the official manufacturer's SDS and their institution's Environmental Health and

Safety (EHS) department to ensure full compliance with all applicable local, state, and federal

regulations.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with FINDY, a selective inhibitor of the dual-

specificity tyrosine-regulated kinase 1A (DYRK1A). Adherence to these guidelines is crucial for

maintaining a safe laboratory environment and ensuring proper disposal.

Chemical and Physical Properties of FINDY
The following table summarizes the known chemical and physical properties of FINDY.
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Property Value

IUPAC Name

(Z)-5-(4-Methoxy-3-

((trimethylsilyl)ethynyl)benzylidene)-2-

thioxothiazolidin-4-one

Molecular Formula C₁₆H₁₇NO₂S₂Si

Molecular Weight 347.53 g/mol

CAS Number 1507367-37-4

Appearance Light yellow to dark yellow solid/powder

Solubility Soluble in DMSO (e.g., 25 mg/mL)

Storage (Solid)
2-8°C or -20°C for long-term storage. Protect

from light and moisture.

Storage (in Solvent)
Store at -80°C for up to 6 months or -20°C for

up to 1 month to maintain stability.

Step-by-Step Disposal Procedures for FINDY
In the absence of a specific SDS, FINDY and any materials contaminated with it should be

treated as hazardous chemical waste. Do not dispose of FINDY down the drain or in regular

trash.

1. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with FINDY in a dedicated, clearly labeled

hazardous waste container. This includes:

Unused or expired FINDY powder.

Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats,

and shoe covers.

Weighing paper, pipette tips, and any other contaminated disposables.
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Liquid Waste: Collect all solutions containing FINDY in a separate, leak-proof, and

chemically compatible hazardous waste container (e.g., a high-density polyethylene bottle).

This includes:

Unused stock solutions or dilutions.

Cell culture media containing FINDY.

Solvents used to rinse containers that held FINDY.

Sharps Waste: Any needles or scalpels used in conjunction with FINDY should be disposed

of in a designated sharps container.

2. Waste Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste".

The full chemical name: "FINDY ((Z)-5-(4-Methoxy-3-

((trimethylsilyl)ethynyl)benzylidene)-2-thioxothiazolidin-4-one)".

The CAS number: "1507367-37-4".

The solvent(s) used (for liquid waste).

Associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").

The date the waste was first added to the container (accumulation start date).

3. Storage of Hazardous Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area that is away from general laboratory traffic.

Ensure that waste containers are kept tightly closed at all times, except when adding waste.
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Use secondary containment (e.g., a chemical-resistant tray or bin) to prevent the spread of

material in case of a spill.

Do not mix FINDY waste with other incompatible waste streams.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to treat or neutralize FINDY waste unless you are a trained professional

following a specific, approved protocol. Improper treatment can lead to dangerous reactions

or the release of hazardous substances.

5. Empty Container Disposal:

To be considered non-hazardous, empty containers that held FINDY must be triple-rinsed.

Use a small amount of a suitable solvent (such as the one used to prepare solutions) for

each rinse.

The first rinseate is considered hazardous and must be collected and disposed of as liquid

hazardous waste. Subsequent rinses may also need to be collected depending on local

regulations.

After proper rinsing, deface the label on the empty container and dispose of it according to

your institution's guidelines for non-hazardous lab glass or plastic.

Experimental Protocols and Workflows
General Experimental Workflow for Handling FINDY
The following diagram illustrates a typical workflow for using FINDY in a cell-based assay, from

preparation to disposal.
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General workflow for handling FINDY in a laboratory setting.
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Detailed Protocol: Preparation of FINDY Stock and
Working Solutions
This protocol provides a general method for preparing and using FINDY in a cell culture

experiment.

Materials:

FINDY powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Appropriate cell culture medium

Procedure:

Personal Protective Equipment (PPE): Before handling FINDY, ensure you are wearing

appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves (e.g.,

nitrile).

Stock Solution Preparation (e.g., 10 mM): a. Allow the vial of FINDY powder to equilibrate to

room temperature before opening to prevent condensation. b. Weigh the required amount of

FINDY powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.3475 mg of FINDY (Molecular Weight = 347.53). c. Add the

appropriate volume of anhydrous DMSO to the tube. d. Vortex thoroughly until the solid is

completely dissolved. The solution should be clear. e. Aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution: a. Label the aliquots clearly with the compound name,

concentration, solvent, and date of preparation. b. Store the stock solution aliquots at -20°C

or -80°C, protected from light.
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Working Solution Preparation: a. On the day of the experiment, thaw an aliquot of the stock

solution. b. Prepare serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for treating your cells. c. Ensure that the final

concentration of DMSO in the culture medium is consistent across all treatments (including

the vehicle control) and is at a level that does not affect cell viability (typically ≤ 0.1%).

Cell Treatment: a. Remove the existing medium from your cultured cells. b. Add the medium

containing the desired concentration of FINDY (or vehicle control) to the cells. c. Incubate

the cells for the desired experimental duration.

Post-Treatment Waste Disposal: a. Collect all liquid waste (e.g., cell culture medium

containing FINDY) into the designated liquid hazardous waste container. b. Collect all solid

waste (e.g., pipette tips, cell culture plates) into the designated solid hazardous waste

container.

Signaling Pathway Inhibition by FINDY
FINDY is a selective inhibitor of DYRK1A. It acts by targeting the folding intermediate of the

newly synthesized kinase, which prevents its maturation and leads to its degradation. This is

distinct from many kinase inhibitors that compete with ATP on the mature enzyme. The diagram

below illustrates the DYRK1A signaling pathway and the point of inhibition by FINDY.[1][2][3]
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Inhibition of DYRK1A maturation by FINDY disrupts downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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